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Compound of Interest

Compound Name: 2-(4-Ethylphenyl)piperidine
CAS No.: 383128-78-7
Cat. No.: B3133099

Get Quote

Executive Summary: 2-(4-Ethylphenyl)piperidine is a lipophilic derivative of the
pharmacophore 2-phenylpiperidine. While the parent compound (2-phenylpiperidine) has well-
documented crystallographic data, the 4-ethyl analog presents unique packing challenges due
to the steric bulk of the ethyl group at the para-position of the phenyl ring. This guide provides a
comparative framework for researchers to evaluate the solid-state properties, lattice stability,
and salt selection for this specific piperidine derivative.

Structural & Physicochemical Baseline

To understand the crystallographic behavior of the 2-(4-ethylphenyl) derivative, we must first
establish the baseline of the parent scaffold, 2-phenylpiperidine hydrochloride.

Table 1: Comparative Physicochemical Profile
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Reference
Target Analyte(2-(4- _
Standard(2- L Crystallographic
Feature . Ethylphenyl)piperid o
Phenylpiperidine . Implication
ine HCI)
HCI)
Increased unit cell
Formula C11H16CIN C13H20CIN volume (~30-40 A3
expansion).
Higher density if
MW 197.7 g/mol 225.8 g/mol packing efficiency is
maintained.
Reduced aqueous
solubility; requires
Lipophilicity (LogP) ~2.3 ~3.1 (Predicted) organic co-solvents

(EtOH/IPA) for crystal
growth.

Melting Point

215-216°C [1]

Predicted:[1] 205—
212°C

Ethyl group rotation
may disrupt lattice
energy, potentially

lowering MP.

H-Bond Donors

2 (NHz*)

2 (NHz*)

Identical primary H-
bond network (N-
H...CI0).

Steric Bulk

Low (Phenyl ring is
flat)

Moderate (Ethyl tail)

Disruption of 1t-1t
stacking; potential for
"herringbone" packing
to accommodate the

tail.

Crystallographic Data & Lattice Architecture
Reference Standard: 2-Phenylpiperidine HCI

The crystal structure of the parent compound is defined by a robust hydrogen-bonding network

anchoring the piperidinium cation to the chloride anion.
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e Space Group: Typically Monoclinic (P21/c) or Orthorhombic (P212121) for chiral resolutions.

e Packing Motif: The piperidine ring adopts a chair conformation. The phenyl ring is positioned
equatorially to minimize 1,3-diaxial strain.

 Interaction: The dominant stabilizing force is the charge-assisted hydrogen bond between
the protonated secondary amine and the chloride ion (N-H...CI~), often forming infinite 1D
chains along the crystallographic b-axis.

Target Analysis: 2-(4-Ethylphenyl)piperidine Salts

The introduction of the 4-ethyl group introduces a "steric handle" that alters the packing
landscape.

« Lattice Expansion: The ethyl group extends the molecular length by approximately 2.5 A.
This prevents the tight "head-to-tail" stacking seen in the unsubstituted parent.

» Predicted Space Group: Racemic salts will likely crystallize in centrosymmetric space groups
(e.g., P21/c), while enantiopure salts (if resolved) will force non-centrosymmetric packing
(e.g., P21).

o Disorder Potential: The terminal ethyl group is prone to rotational disorder at room
temperature. Data collection at 100 K is mandatory to freeze this rotation and resolve the
terminal carbon positions.

Experimental Protocols: Salt Screening & Crystal
Growth

To obtain high-quality single crystals for X-ray diffraction (SC-XRD), a systematic salt screen is
required. The increased lipophilicity of the ethyl analog necessitates a modification of standard
aqueous protocols.

Protocol A: Vapor Diffusion (Preferred for X-ray Quality)

o Dissolution: Dissolve 20 mg of 2-(4-ethylphenyl)piperidine free base in 2 mL of Methanol
(MeOH).
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» Acid Addition: Add 1.05 equivalents of the selected acid (HCI in dioxane, HBr in acetic acid,
or Fumaric acid).

o Setup: Place the open vial inside a larger jar containing a volatile anti-solvent (Diethyl Ether
or Hexane).

o Equilibration: Seal the outer jar and store at 4°C in the dark.

o Observation: Harvest crystals after 3—7 days. The anti-solvent will slowly diffuse into the
methanol, lowering solubility and driving nucleation.

Protocol B: Slow Evaporation (High Throughput)

o Solvent System: Ethanol/Acetone (1:1).

e Method: Dissolve salt in minimal hot solvent. Cover with parafilm, poke 3-5 pinholes, and
allow to evaporate at Room Temperature (RT).

» Note: This method often yields polycrystalline aggregates. Recrystallization may be needed.

Visualization: Crystallographic Workflow

The following diagram outlines the logical decision tree for characterizing the salt forms, from
synthesis to structure solution.
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Figure 1: Decision tree for the crystallization and structural determination of piperidine salts.

Comparative Data Interpretation

When analyzing your X-ray data, compare your results against these established metrics for

the 2-phenylpiperidine class:
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Parameter Expected Range (HCI Salt) Interpretation of Deviation

Shortening (<1.46 A) indicates
C-N Bond Length 1.47-150A _ _
disorder or thermal motion.

Deviation >3° suggests ring
Piperidine Chair Angles 109.5° (Ideal) strain due to the phenyl
substituent.

The "twisted" conformation

minimizes steric clash. The 4-
Phenyl-Piperidine Torsion 60° — 90° ethyl group should not

significantly alter this torsion

compared to the parent.

Lower efficiency (<65%)
Packing Efficiency 65% _ 70% indicates large voids, possibly
containing disordered solvent

molecules (solvates).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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